1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-1-(4-methylpiperidin-1-yl)ethanone
• InChI: InChI=1S/C14H18ClNOS/c1-11-6-8-16(9-7-11)14(17)10-18-13-4-2-12(15)3-5-13/h2-5,11H,6-10H2,1H3
• InChI Key: IUHQPVKTQHJMCW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C14H18ClNOS
• Molecular Weight: 283.8 g/mol

Description

1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine (CPMAP) is a chemical compound that has gained increasing attention in the field of scientific research. It is a piperidine derivative that has been synthesized for its potential use as a pharmacological agent.

Mechanism of Action

The exact mechanism of action of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine is not fully understood. However, it is believed to act as a kappa opioid receptor agonist. Kappa opioid receptors are involved in the modulation of pain perception and the reward system. Activation of these receptors can lead to analgesia and a decrease in drug-seeking behavior.
Biochemical and Physiological Effects:
1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine has been shown to have analgesic effects in animal models. It has also been shown to decrease drug-seeking behavior in animal models of addiction. 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine has been shown to have a low toxicity profile, making it a potential candidate for further development as a pharmacological agent.

Advantages and Limitations for Lab Experiments

One advantage of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine is its low toxicity profile, which makes it a safer compound to work with in lab experiments. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine. One direction is to further study its analgesic properties and potential use as a pain medication. Another direction is to study its potential use in the treatment of addiction and withdrawal symptoms. Additionally, further studies are needed to fully understand the mechanism of action of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine and to optimize its synthesis for higher yields.

Synthesis Methods

1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine can be synthesized through a multistep process. The first step involves the reaction of 4-chlorobenzyl chloride with thioacetic acid to form 4-chlorobenzylthioacetate. The next step involves the reaction of 4-chlorobenzylthioacetate with 4-methylpiperidine to form 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine. The synthesis of 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine can be optimized for higher yields by modifying the reaction conditions.

Scientific Research Applications

1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine has been studied for its potential use as a pharmacological agent. It has been shown to have analgesic properties in animal models, making it a potential candidate for the development of new pain medications. 1-{[(4-chlorophenyl)thio]acetyl}-4-methylpiperidine has also been studied for its potential use in the treatment of addiction and withdrawal symptoms.